1. Home
  2. Product
  3. 2-{[4-Bromo-2-({3-[2-(4-morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile
2-{[4-Bromo-2-({3-[2-(4-morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile 2-{[4-Bromo-2-({3-[2-(4-morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile
Brand Name: Vulcanchem
CAS No.:
VCID: VC0909981
InChI: InChI=1S/C24H20BrN3O5S/c25-19-5-6-20(33-15-17-4-2-1-3-16(17)13-26)18(11-19)12-21-23(30)28(24(31)34-21)14-22(29)27-7-9-32-10-8-27/h1-6,11-12H,7-10,14-15H2/b21-12-
SMILES: C1COCCN1C(=O)CN2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC=CC=C4C#N)SC2=O
Molecular Formula: C24H20BrN3O5S
Molecular Weight: 542.4 g/mol

2-{[4-Bromo-2-({3-[2-(4-morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile

CAS No.:

Cat. No.: VC0909981

Molecular Formula: C24H20BrN3O5S

Molecular Weight: 542.4 g/mol

* For research use only. Not for human or veterinary use.

2-{[4-Bromo-2-({3-[2-(4-morpholinyl)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene}methyl)phenoxy]methyl}benzonitrile -

Specification

Molecular Formula C24H20BrN3O5S
Molecular Weight 542.4 g/mol
IUPAC Name 2-[[4-bromo-2-[(Z)-[3-(2-morpholin-4-yl-2-oxoethyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]methyl]benzonitrile
Standard InChI InChI=1S/C24H20BrN3O5S/c25-19-5-6-20(33-15-17-4-2-1-3-16(17)13-26)18(11-19)12-21-23(30)28(24(31)34-21)14-22(29)27-7-9-32-10-8-27/h1-6,11-12H,7-10,14-15H2/b21-12-
Standard InChI Key JUHWXZAXOFWDLT-MTJSOVHGSA-N
Isomeric SMILES C1COCCN1C(=O)CN2C(=O)/C(=C/C3=C(C=CC(=C3)Br)OCC4=CC=CC=C4C#N)/SC2=O
SMILES C1COCCN1C(=O)CN2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC=CC=C4C#N)SC2=O
Canonical SMILES C1COCCN1C(=O)CN2C(=O)C(=CC3=C(C=CC(=C3)Br)OCC4=CC=CC=C4C#N)SC2=O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19